Cas no 5815-79-2 (methyl 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: methyl 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 5815-79-2
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• CID: 1608656
• PubChem ID: 744106
• Update Time: 2025-04-21

methyl 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 5-(4-methylphenyl)-7-(trifluoromethyl)-, methyl ester
• 5815-79-2
• MLS000708844
• HMS2592E12
• DTXSID30353516
• SMR000289611
• SR-01000436557
• CHEMBL1334669
• AKOS000556202
• STK343705
• SR-01000436557-1

• Inchi： 1S/C16H12F3N3O2/c1-9-3-5-10(6-4-9)11-7-13(16(17,18)19)22-14(20-11)8-12(21-22)15(23)24-2/h3-8H,1-2H3
• InChI Key： ZTRQPFFLBBJSSH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(C)=CC=2)=NC2=CC(C(=O)OC)=NN12)(F)F

Computed Properties

• Exact Mass: 335.08826
• Monoisotopic Mass: 335.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines